Cas no 921851-24-3 (2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide)

• Product Name: 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
• CAS No: 921851-24-3
• MF: C₂₀H₁₇BrFN₃O₂
• MW: 430.270287275314
• CID: 6520023
• Update Time: 2025-05-27

2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
• Benzeneacetamide, 4-bromo-N-[2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C20H17BrFN3O2/c21-16-5-1-14(2-6-16)13-19(26)23-11-12-25-20(27)10-9-18(24-25)15-3-7-17(22)8-4-15/h1-10H,11-13H2,(H,23,26)
• InChI Key： PBEIHTQRFMPEGS-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2N=C(C3=CC=C(F)C=C3)C=CC2=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide

Comprehensive Overview of 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 921851-24-3)

The compound 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 921851-24-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique molecular architecture, featuring a 4-bromophenyl group and a 4-fluorophenyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most frequently asked questions about this compound is its synthetic route and mechanism of action. The synthesis of 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide involves multi-step organic reactions, including condensation and amidation processes. Its pharmacological properties are under investigation, with preliminary studies suggesting interactions with enzymes and receptors involved in inflammation and cell proliferation. This aligns with current trends in drug discovery, where targeted therapy and precision medicine are hot topics.

In the context of AI-driven drug discovery, 921851-24-3 has been analyzed using computational models to predict its bioactivity and binding affinity. These studies leverage machine learning algorithms to optimize molecular structures, a trend increasingly popular among researchers. The compound's structure-activity relationship (SAR) is also a focal point, as it helps in designing derivatives with enhanced efficacy and reduced side effects.

Another area of interest is the compound's potential role in neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide is being explored for its neuroprotective effects. Early-stage studies indicate its ability to inhibit oxidative stress and inflammation, key factors in neurodegeneration. This ties into the broader search for disease-modifying agents that can halt or reverse disease progression.

The pharmacokinetics and toxicology of 921851-24-3 are also critical areas of research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is essential for clinical translation. Recent advancements in high-throughput screening and in vitro models have accelerated these studies, making it easier to predict human responses. This is particularly relevant given the growing demand for safer and more effective therapeutics.

From a commercial perspective, the demand for 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide is driven by its potential applications in drug development and academic research. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies and research institutions. Its CAS No. 921851-24-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 2-(4-bromophenyl)-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide represents a fascinating area of study with broad implications for modern medicine. Its multi-targeted potential, combined with advancements in computational chemistry and biotechnology, positions it as a compound of significant interest. As research progresses, it may well become a cornerstone in the development of next-generation therapeutics.